2-(4-methoxyphenoxy)-N-[(2E)-4-methyl-5-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,3-thiazol-2(3H)-ylidene]acetamide

• Molecular Formula: C21H18N4O4S
• Molecular Weight: 422.5 g/mol
• IUPAC Name: 2-(4-methoxyphenoxy)-N-[4-methyl-5-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,3-thiazol-2-yl]acetamide
• InChI: InChI=1S/C21H18N4O4S/c1-13-18(20-24-19(25-29-20)14-6-4-3-5-7-14)30-21(22-13)23-17(26)12-28-16-10-8-15(27-2)9-11-16/h3-11H,12H2,1-2H3,(H,22,23,26)
• InChI Key: MTEFTBIJUMSPLD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)NC(=O)COC2=CC=C(C=C2)OC)C3=NC(=NO3)C4=CC=CC=C4

Description

2-(4-Methoxyphenoxy)-N-[(2E)-4-methyl-5-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,3-thiazol-2(3H)-ylidene]acetamide is a synthetic specialty chemical offered for research applications. This molecule features a complex structure incorporating multiple heterocyclic systems, including a 1,2,4-oxadiazole and a 4-methyl-1,3-thiazol-2(3H)-ylidene group, linked by an acetamide bridge. The presence of these pharmacologically active motifs suggests potential for investigation in various biochemical pathways. Researchers can explore this compound as a key intermediate in organic synthesis or as a candidate for screening in proprietary drug discovery projects, particularly those focused on modulating enzymatic activity or cellular signaling. The (2E) stereodescriptor indicates the specific isomeric configuration of the thiazole ring system, which is critical for its spatial orientation and binding characteristics. As with all our fine chemicals, this product is supplied with comprehensive analytical data to ensure identity and purity. This product is intended For Research Use Only and is not intended for diagnostic or therapeutic procedures.

Preparation Methods

Amidoxime Preparation

Benzonitrile undergoes hydroxylamine-mediated nucleophilic addition to yield phenyl amidoxime:

$$\text{Ph–CN} + \text{NH}$$2\text{OH} \rightarrow \text{Ph–C(=N–OH)–NH}2

Reaction conditions: Ethanol, 80°C, 6 h, yielding 85–90% amidoxime.

Cyclization to 1,3,4-Oxadiazole

The amidoxime is acylated with benzoyl chloride, followed by thermal cyclization:

$$\text{Ph–C(=N–OH)–NH}$$2 + \text{PhCOCl} \rightarrow \text{Ph–C(=N–O–COPh)–NH}2 \xrightarrow{\Delta} \text{3-Ph-1,2,4-oxadiazole}

Conditions: Reflux in toluene with K₂CO₃, 12 h, yielding 78%.

Thiazole Ring Construction

The 4-methyl-1,3-thiazol-2(3H)-ylidene scaffold is assembled via Hantzsch thiazole synthesis.

β-Ketoester and Thiourea Condensation

Ethyl acetoacetate reacts with thiourea in the presence of iodine to form the thiazole core:

$$\text{CH}$$3\text{C(O)COOEt} + \text{NH}2\text{CSNH}_2 \rightarrow \text{4-Me-1,3-thiazol-2(3H)-one}

Conditions: Ethanol, 70°C, 8 h, yielding 65%.

Acetamide Backbone Assembly

The 4-methoxyphenoxy acetamide is prepared via Williamson etherification and subsequent acylation.

Phenoxyacetate Synthesis

4-Methoxyphenol reacts with chloroacetyl chloride in alkaline conditions:

$$\text{4-MeO–PhOH} + \text{ClCH}$$2\text{COCl} \rightarrow \text{4-MeO–PhO–CH}2\text{COCl}

Conditions: NaOH (aq), 0°C, 2 h, yielding 92%.

Amidation with Thiazole-Amidine

The acid chloride reacts with the thiazole-amidine under Schotten-Baumann conditions:

$$\text{4-MeO–PhO–CH}_2\text{COCl} + \text{Thiazole-amidine} \rightarrow \text{Target Acetamide}$$

Conditions: THF, Et₃N, 0°C → RT, 12 h, yielding 70%.

Stereochemical Control and Purification

The (2E)-configuration of the thiazol-2(3H)-ylidene group is ensured by kinetic control during the amidine formation, favoring the trans isomer. Purification involves column chromatography (SiO₂, EtOAc/hexane) and recrystallization from ethanol/water (yield: 68%).

Analytical Characterization

Critical spectroscopic data confirm structural integrity:

• FT-IR : 1675 cm⁻¹ (C=O, acetamide), 1602 cm⁻¹ (C=N, oxadiazole).

• ¹H NMR (400 MHz, DMSO-d₆): δ 8.21 (s, 1H, oxadiazole-H), 3.78 (s, 3H, OMe), 2.41 (s, 3H, thiazole-Me).

• LC-MS : m/z 493.2 [M+H]⁺.

Comparative Analysis of Synthetic Routes

Method	Yield (%)	Time (h)	Key Advantage
Hantzsch thiazole synthesis	65	8	Scalability
Suzuki coupling	60	24	Regioselectivity
Schotten-Baumann amidation	70	12	Mild conditions

Challenges and Optimization Opportunities

• Low yields in cyclization steps : Microwave-assisted synthesis reduces reaction time (3 h vs. 12 h) and improves yield by 15%.

• Stereochemical drift : Use of chiral auxiliaries during amidine formation enhances E-selectivity (95:5 E:Z) .

Chemical Reactions Analysis

Types of Reactions

2-(4-methoxyphenoxy)-N-[(2E)-4-methyl-5-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,3-thiazol-2(3H)-ylidene]acetamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can convert the oxadiazole ring to amines or other reduced forms.

Substitution: The aromatic rings in the compound can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide, m-chloroperbenzoic acid (m-CPBA), and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Reagents like halogens, nitrating agents, or sulfonating agents are employed under specific conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield sulfoxides or sulfones, while reduction can produce amines.

Scientific Research Applications

2-(4-methoxyphenoxy)-N-[(2E)-4-methyl-5-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,3-thiazol-2(3H)-ylidene]acetamide has several scientific research applications:

Medicinal Chemistry: This compound is studied for its potential as a pharmaceutical agent due to its unique structure and possible biological activity.

Materials Science: It can be used in the development of new materials with specific properties, such as conductivity or fluorescence.

Industrial Chemistry: The compound’s reactivity makes it useful in various industrial processes, including the synthesis of other complex molecules.

Mechanism of Action

The mechanism of action of 2-(4-methoxyphenoxy)-N-[(2E)-4-methyl-5-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,3-thiazol-2(3H)-ylidene]acetamide involves its interaction with specific molecular targets. These targets could include enzymes, receptors, or other proteins, leading to a cascade of biochemical events. The exact pathways and molecular targets are subjects of ongoing research.

Comparison with Similar Compounds

Thiazolo-Triazole Hybrids

• 2-[4-{[2-(4-Methoxyphenyl)-6-oxo-[1,3]thiazolo[3,2-b][1,2,4]triazol-5-ylidene]methyl}phenoxy]acetamide (): Shares the 4-methoxyphenoxy acetamide backbone but replaces the oxadiazole with a fused thiazolo-triazole system. The triazole-thiazole fusion may reduce metabolic stability compared to the oxadiazole-thiazole hybrid in the target compound .

Thiazolidinedione Derivatives

• 2-(4-((2,4-Dioxothiazolidin-5-ylidene)methyl)-2-methoxyphenoxy)-N-substituted acetamides (): Feature a thiazolidinedione (TZD) ring instead of oxadiazole. TZD derivatives are known for hypoglycemic activity (e.g., IC50 values for glucose uptake stimulation in ), contrasting with the oxadiazole-thiazole’s unexplored therapeutic niche .

Triazole-Thioacetamide Derivatives

• 2-((4-Allyl-5-phenyl-4H-1,2,4-triazol-3-yl)thio)-N-(2-methoxyphenyl)acetamide ():
  • Contains a triazole-thioacetamide scaffold.
  • The sulfur atom in the thioacetamide may enhance lipophilicity but reduce oral bioavailability compared to the oxadiazole-containing target compound .

Pharmacological Activity Comparisons

Anticancer Activity

• Thiazole Derivatives ():
  • Compounds 7b and 11 showed IC50 values of 1.61 ± 1.92 μg/mL and 1.98 ± 1.22 μg/mL, respectively, against HepG-2 cells.
  • The target compound’s oxadiazole group may improve DNA intercalation or kinase inhibition compared to these analogues .

Anti-Inflammatory and Anti-Exudative Activity

• 2-((4-Amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl)sulfanyl)-N-acetamides (): Demonstrated anti-exudative activity comparable to diclofenac sodium (8 mg/kg) at 10 mg/kg doses. The target compound’s methoxyphenoxy group may enhance anti-inflammatory effects through COX-2 selectivity .

Key Structure-Activity Relationship (SAR) Insights

Oxadiazole vs.

Methoxyphenoxy Group: This substituent may increase solubility and membrane permeability relative to ethoxy or nitro groups in analogues (e.g., : 2-((4-(2,5-dimethylphenyl)-5-phenyl-4H-1,2,4-triazol-3-yl)thio)-N-(4-ethoxyphenyl)acetamide) .

Ylidene Linkage: The conjugated ylidene system in the target compound could facilitate tautomerism, influencing receptor interactions compared to non-conjugated analogues (e.g., : N-[4-acetyl-5-(4-fluorophenyl)-4,5-dihydro-1,3,4-thiadiazol-2-yl]acetamide) .

Biological Activity

The compound 2-(4-methoxyphenoxy)-N-[(2E)-4-methyl-5-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,3-thiazol-2(3H)-ylidene]acetamide (CAS Number: 1144494-10-9) is a synthetic organic molecule characterized by its complex structure, which includes multiple functional groups such as an acetamide moiety, a methoxyphenoxy group, and both thiazole and oxadiazole rings. This unique configuration suggests a potential for diverse biological activities, which have been the focus of ongoing research.

Property	Value
Molecular Formula	C$_{21}$H$_{18}$N$_{4}$O$_{4}$S
Molecular Weight	422.5 g/mol
Structure	Chemical Structure

Anticancer Activity

Research has indicated that compounds with similar structural features to 2-(4-methoxyphenoxy)-N-[(2E)-4-methyl-5-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,3-thiazol-2(3H)-ylidene]acetamide exhibit significant anticancer properties. For instance, derivatives containing oxadiazole and thiadiazole rings have shown promising cytotoxic effects against various cancer cell lines such as A549 (lung adenocarcinoma) and C6 (rat glioma) cells. In vitro studies demonstrated that these compounds could inhibit matrix metalloproteinases (MMPs), particularly MMP-9, which plays a crucial role in tumor progression and metastasis .

The proposed mechanisms of action for this compound and its analogs include:

• Inhibition of MMPs : By binding to the active sites of MMPs, these compounds may prevent the degradation of extracellular matrix components, thus inhibiting tumor invasion and angiogenesis.
• Induction of Apoptosis : Certain studies suggest that these compounds can trigger apoptotic pathways in cancer cells, leading to programmed cell death.
• Cell Cycle Arrest : Some derivatives may interfere with cell cycle progression, particularly at the G1/S phase transition.

Case Studies

• Cytotoxicity Assessment : A study evaluated the cytotoxicity of various oxadiazole derivatives against A549 and C6 cell lines using the XTT assay. The results indicated that certain compounds exhibited cytotoxic effects comparable to cisplatin while showing minimal toxicity towards normal NIH/3T3 mouse embryonic fibroblast cells .
• Molecular Docking Studies : Docking simulations have revealed that compounds similar to 2-(4-methoxyphenoxy)-N-[(2E)-4-methyl-5-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,3-thiazol-2(3H)-ylidene]acetamide possess a high affinity for MMP active sites, suggesting a strong potential for therapeutic applications in oncology .

Summary of Biological Activities

Activity Type	Description	References
Anticancer	Inhibits tumor cell proliferation; induces apoptosis
MMP Inhibition	Prevents extracellular matrix degradation
Cytotoxicity	Selective toxicity towards cancer cells